Cas no 59556-29-5 (1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-, (5S)-)

1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-, (5S)- structure
59556-29-5 structure
Product Name:1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-, (5S)-
CAS No:59556-29-5
MF:C7H9NO2
MW:139.151861906052
CID:373310
PubChem ID:173685
Update Time:2025-04-19

1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-, (5S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-, (5S)-
    • 1,3-Cyclohexadiene-1-carboxylicacid,5-amino-,(5S)-(9CI)
    • AKOS006341852
    • (S)-5-amino-1,3-cyclohexadiene-1-carboxylic acid
    • CHEMBL1474486
    • (5S)-5-AMINO-1,3-CYCLOHEXADIENE-1-CARBOXYLIC ACID
    • (5S)-5-aminocyclohexa-1,3-diene-1-carboxylic acid
    • NS00075496
    • [S,(-)]-5-amino-1,3-cyclohexadiene-1-carboxylic acid
    • 1,3-Cyclohexadiene-1-carboxylic acid, 5-amino-, (-)-
    • gabaculine
    • Gabaculin
    • (-)-5-Amino-1,3-cyclohexadiene-1-carboxylic acid
    • 708-B
    • (-)-gabaculine
    • BRN 4662689
    • DTXSID70208233
    • (S)-gabaculine
    • (S)-5-Aminocyclohexa-1,3-diene-1-carboxylic acid
    • Lopac-A-3539
    • SCHEMBL17742871
    • 1,3-Cyclohexadiene-1-carboxylic acid, 5-amino-, (S)-
    • 3F3ENU341O
    • NCGC00015051-01
    • CHEBI:145084
    • UNII-3F3ENU341O
    • 59556-29-5
    • 1,3-Cyclohexadiene-1-carboxylic acid, 5-amino-, (5S)-
    • 3-Amino-2,3-dihydrobenzoic acid hydrochloride
    • MLSMR
    • Gabaculine hydrochloride
    • MLS000859989
    • SMR000326848
    • Inchi: 1S/C7H9NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-3,6H,4,8H2,(H,9,10)/t6-/m1/s1
    • InChI Key: KFNRJXCQEJIBER-ZCFIWIBFSA-N
    • SMILES: OC(C1=CC=C[C@H](C1)N)=O

Computed Properties

  • Exact Mass: 139.06337
  • Monoisotopic Mass: 139.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: -2.2

Experimental Properties

  • Density: 1.255
  • Boiling Point: 304.6°C at 760 mmHg
  • Flash Point: 138°C
  • Refractive Index: 1.573
  • PSA: 63.32
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